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Compound of Interest

Compound Name: 20-Tetracosene-1,18-diol

Cat. No.: B15163390 Get Quote

Researchers and laboratory personnel must prioritize safety when handling chemical

compounds. This document provides crucial safety and logistical information for the handling

and disposal of 20-Tetracosene-1,18-diol, a long-chain unsaturated diol. While a specific

Safety Data Sheet (SDS) for this compound is not readily available, the following guidance is

based on safety protocols for structurally similar chemicals.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure. The following table summarizes the recommended PPE for

handling 20-Tetracosene-1,18-diol.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Glasses or Goggles

Should be worn at all times in

the laboratory to protect

against splashes or airborne

particles. Use chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin contact.

[2] Nitrile or neoprene gloves

are generally recommended

for handling organic

compounds.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

street clothing and skin from

potential contamination.

Respiratory Protection Dust Mask or Respirator

If the compound is a fine

powder or if heating may

produce vapors, use a

NIOSH/MSHA approved

respirator to avoid inhalation.

[2]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling powders or heating the substance.[3]

Ensure that safety showers and eyewash stations are readily accessible.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC138041000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/12203.pdf
https://pim-resources.coleparmer.com/sds/12203.pdf
https://www.fishersci.com/store/msds?partNumber=AC275821000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275821000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15163390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures:

Pre-Handling: Before working with 20-Tetracosene-1,18-diol, review the available safety

information and have all necessary PPE readily available.

During Handling: Avoid direct contact with the skin and eyes.[1] Minimize the creation of dust

if the compound is in solid form.[1][3]

Post-Handling: Wash hands thoroughly with soap and water after handling the compound.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3]

Keep away from strong oxidizing agents.[1][3]

Disposal Plan
Dispose of 20-Tetracosene-1,18-diol and any contaminated materials in accordance with

local, state, and federal regulations. It is recommended to dispose of the chemical waste

through an approved waste disposal plant.[4] Do not allow the product to enter drains.

Emergency Procedures
In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.

In case of eye contact: Rinse cautiously with water for several minutes. If contact lenses are

present, remove them if it is easy to do so. Continue rinsing. Seek medical attention.[3]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[3][4] Seek immediate

medical attention.[3]

Visualizing the Handling Workflow
The following diagram illustrates the standard operational workflow for safely handling 20-
Tetracosene-1,18-diol in a laboratory setting.
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Safe Handling Workflow for 20-Tetracosene-1,18-diol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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